Cas no 555268-75-2 (3-(Carbamoyloxymethyl)-7-[[2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid)

• Product Name: 3-(Carbamoyloxymethyl)-7-[[2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• CAS No: 555268-75-2
• MF: C₁₆H₁₆N₄O₈S
• MW: 424.385242462158
• CID: 944088
• Update Time: 2023-08-02

3-(Carbamoyloxymethyl)-7-[[2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• cefuroxime free acid
• cefuroxime
• Cefuroxim
• 3-(carbamoyloxymethyl)-7-[[2-(2-furanyl)-2-methoxyimino-1-oxoethyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Spectrum_001423
• Spectrum3_001492
• Spectrum2_000706
• Spectrum4_000156
• KBioGR_000632
• KBioSS_001903
• DivK1c_000159
• SPBio_000891
• KBio3_002603
• KBio2_007039
• KBio1_000159
• KBio2_004471
• KBio2_001903
• NINDS_000159
• (6R,7R)-3-(carbamoyloxymethyl)-7-[[(2Z)-2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[
• 3-(Carbamoyloxymethyl)-7-[[2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.
• 3-(Carbamoyloxymethyl)-7-[[2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

• Inchi： 1S/C16H16N4O8S/c1-26-19-9(8-3-2-4-27-8)12(21)18-10-13(22)20-11(15(23)24)7(5-28-16(17)25)6-29-14(10)20/h2-4,10,14H,5-6H2,1H3,(H2,17,25)(H,18,21)(H,23,24)
• InChI Key： JFPVXVDWJQMJEE-UHFFFAOYSA-N
• SMILES： S1CC(COC(N)=O)=C(C(=O)O)N2C(C(C12)NC(C(C1=CC=CO1)=NOC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 798
• XLogP3: -0.2
• Topological Polar Surface Area: 199

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Cephems